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Compound of Interest

Compound Name: Allylpentafluorobenzene

Cat. No.: B155225 Get Quote

An In-depth Technical Guide to
Allylpentafluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of allylpentafluorobenzene, a

versatile fluorinated organic compound. It covers its fundamental chemical properties,

molecular structure, and its applications as a building block in the synthesis of various

compounds, particularly in the fields of pharmaceuticals and materials science.

Chemical Identity and Properties
Allylpentafluorobenzene is a colorless liquid characterized by a pentafluorinated benzene

ring attached to an allyl group. Its unique electronic and steric properties, conferred by the

fluorine atoms, make it a valuable reagent in organic synthesis.

Molecular Structure:

Molecular Formula: C₉H₅F₅

Linear Formula: C₆F₅CH₂CH=CH₂

SMILES: C=CCC1=C(F)C(F)=C(F)C(F)=C1F
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CAS Number:

1736-60-3[1][2]

The physical and chemical properties of allylpentafluorobenzene are summarized in the table

below for easy reference.

Property Value

Molecular Weight 208.13 g/mol [3][4]

Boiling Point 148-149 °C[2]

Density 1.358 g/mL at 25 °C[2]

Refractive Index (n20/D) 1.427

Flash Point 43 °C (109.4 °F) - closed cup

Appearance Clear, colorless liquid[2]

Synthesis of Allylpentafluorobenzene: An
Experimental Protocol
Allylpentafluorobenzene can be synthesized via a cross-coupling reaction. The following is a

representative experimental protocol based on the reaction of a pentafluorophenyl Grignard

reagent with an allyl halide.

Objective: To synthesize allylpentafluorobenzene from bromopentafluorobenzene and allyl

bromide.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Bromopentafluorobenzene
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Allyl bromide

Iodine crystal (as an initiator)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon

supply)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add a solution of bromopentafluorobenzene in anhydrous diethyl ether dropwise from the

dropping funnel to the magnesium turnings.

The reaction is initiated by gentle heating. Once the reaction starts, the addition of

bromopentafluorobenzene is continued at a rate that maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional hour to ensure

complete formation of the pentafluorophenylmagnesium bromide.

Cross-Coupling Reaction:

Cool the Grignard reagent to 0 °C in an ice bath.

Add a solution of allyl bromide in anhydrous diethyl ether dropwise to the stirred Grignard

reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.
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Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to remove the solvent.

The crude product is then purified by fractional distillation to yield pure

allylpentafluorobenzene.

Applications in Research and Development
Allylpentafluorobenzene is a key intermediate in the synthesis of more complex molecules

due to the reactivity of both the allyl group and the pentafluorophenyl ring.

Pharmaceutical and Agrochemical Synthesis: The pentafluorophenyl group can enhance the

metabolic stability and bioavailability of drug candidates.[5] The allyl group provides a

reactive handle for further chemical modifications.

Materials Science: It is used in the development of fluorinated polymers and coatings, which

often exhibit enhanced thermal stability and chemical resistance.[5]

Synthetic Chemistry: The electron-withdrawing nature of the pentafluorophenyl ring

influences the reactivity of the allyl group, and the ring itself is susceptible to nucleophilic

aromatic substitution, allowing for the introduction of various functional groups.

Visualization of the Synthesis Pathway
The following diagram illustrates the synthetic workflow for allylpentafluorobenzene via a

Grignard reaction.
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Caption: Synthesis of Allylpentafluorobenzene via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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